Cas no 2138131-90-3 (tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate
• CAS No: 2138131-90-3
• MF: C₁₆H₂₂Cl₂N₂O₂
• MW: 345.264082431793
• CID: 6508074
• PubChem ID: 165457163
• Update Time: 2025-11-06

tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate
• EN300-704946
• 2138131-90-3

• Inchi： 1S/C16H22Cl2N2O2/c1-16(2,3)22-15(21)20-10-7-8-19-13(9-10)11-5-4-6-12(17)14(11)18/h4-6,10,13,19H,7-9H2,1-3H3,(H,20,21)
• InChI Key： IXGZMADPYWQMGL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1CC(CCN1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 344.1058333g/mol
• Monoisotopic Mass: 344.1058333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate

Introduction to tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate (CAS No. 2138131-90-3)

tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate, with the CAS number 2138131-90-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a substituted piperidine ring. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study for researchers and pharmaceutical companies alike.

The chemical structure of tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a piperidine ring substituted with a 2,3-dichlorophenyl group. The tert-butyl carbamate group is known for its ability to protect the amine functionality, making the compound stable under various reaction conditions. The piperidine ring, on the other hand, provides flexibility and conformational diversity, which can be crucial for binding to specific biological targets.

Recent studies have highlighted the potential of tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate in various therapeutic areas. One notable application is in the development of novel drugs for neurological disorders. The compound has been shown to exhibit potent activity against certain receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively modulate the activity of specific G protein-coupled receptors (GPCRs), which are key targets in the treatment of these conditions.

In addition to its potential in neurological disorders, tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated symptoms. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The synthesis of tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-amino-piperidine with 2,3-dichlorobenzaldehyde to form an intermediate imine, which is then reduced to form the substituted piperidine. The resulting amine is then protected with tert-butyl carbamate using di-tert-butyl dicarbonate (Boc₂O) under basic conditions. This multi-step process allows for the creation of a versatile platform from which various derivatives can be synthesized for further biological evaluation.

The pharmacokinetic properties of tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. For example, it has been found to have good oral bioavailability and low toxicity in preclinical studies, making it suitable for further development into drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacological activity. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease indications.

In conclusion, tert-butyl N-[2-(2,3-dichlorophenyl)piperidin-4-yl]carbamate (CAS No. 2138131-90-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of new drugs targeting neurological disorders, inflammation, and other chronic diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the quest for innovative treatments.